Cas no 2320924-45-4 (7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2320924-45-4
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6086164
• PubChem ID: 121191963
• Update Time: 2025-05-24

7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• 2320924-45-4
• F6557-0808
• (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(pyridin-2-yl)methanone
• AKOS032750284
• (1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-pyridin-2-ylmethanone

• Inchi： 1S/C17H18N2O3S/c20-17(15-8-4-5-10-18-15)19-11-9-16(23(21,22)13-12-19)14-6-2-1-3-7-14/h1-8,10,16H,9,11-13H2
• InChI Key： BEBUISBBFMRPJZ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2C=CC=CN=2)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Comprehensive Overview of 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2320924-45-4)

The compound 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2320924-45-4) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate thiazepane core and functionalized pyridine and phenyl moieties, this compound represents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and neurological disorders, which align with current trends in precision medicine and personalized healthcare.

In recent years, the scientific community has shown growing interest in sulfur-containing heterocycles like 1lambda6,4-thiazepane-1,1-dione derivatives due to their diverse biological activities. The presence of both pyridine-2-carbonyl and phenyl groups in this compound enhances its potential as a small molecule modulator for various biological targets. This aligns perfectly with the current focus on multi-target drug design, a hot topic in pharmaceutical research that addresses complex diseases through polypharmacology approaches.

The structural features of CAS 2320924-45-4 make it particularly interesting for kinase inhibition studies, as both the thiazepane and pyridine components are known to interact with ATP-binding sites. With the rising prevalence of age-related diseases and increasing searches for neuroprotective compounds, this molecule's potential in addressing oxidative stress and protein misfolding disorders has become a subject of active investigation. Its drug-like properties and structural diversity position it as a valuable candidate for lead optimization in drug development pipelines.

From a synthetic chemistry perspective, the 7-phenyl-4-(pyridine-2-carbonyl) substitution pattern offers interesting challenges and opportunities for structure-activity relationship (SAR) studies. The compound's molecular architecture allows for various modifications that could enhance its bioavailability and target selectivity - two key parameters that dominate current discussions in pharmacokinetic optimization. These aspects are particularly relevant given the increasing demand for blood-brain barrier permeable compounds in CNS drug development.

The pharmacological potential of 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione extends to its possible role in metabolic regulation, another trending topic in biomedical research. The combination of its heterocyclic core and aromatic systems suggests potential interactions with nuclear receptors and metabolic enzymes, making it relevant to current investigations into metabolic syndrome and age-related metabolic disorders. This connection to prevalent health concerns significantly enhances the compound's research value and commercial potential.

In the context of green chemistry and sustainable pharmaceutical development, the synthetic routes to access CAS 2320924-45-4 have been optimized to minimize environmental impact. The compound's structural complexity serves as an excellent case study for modern atom-economical synthesis strategies, addressing the growing demand for eco-friendly drug production methods. This aspect resonates with current industry priorities and aligns with frequently searched topics in pharmaceutical manufacturing innovation.

The crystallographic and spectroscopic characterization of 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione provides valuable insights into its three-dimensional conformation and electronic properties. These structural details are crucial for understanding its potential molecular interactions and form the basis for computer-aided drug design (CADD) approaches, which have become increasingly important in modern drug discovery workflows. The compound's structural fingerprints make it an interesting subject for cheminformatics studies and virtual screening applications.

From a commercial perspective, the growing patent activity surrounding thiazepane derivatives indicates strong industry interest in this chemical space. The specific pyridine-2-carbonyl substitution pattern in CAS 2320924-45-4 represents a valuable intellectual property position, particularly in the context of developing next-generation therapeutics for chronic inflammatory conditions. This business dimension adds to the compound's significance beyond its purely scientific value.

Ongoing research into 7-phenyl-4-(pyridine-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione continues to reveal new aspects of its pharmacological profile and therapeutic potential. As the scientific community increasingly focuses on polypharmacology and network pharmacology approaches, compounds with such structural sophistication are likely to play important roles in addressing complex disease mechanisms. The convergence of its chemical properties with current therapeutic needs ensures its continued relevance in cutting-edge biomedical research.